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An In-depth Analysis of a Critical Drug Substance Related Impurity

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical products
necessitates a thorough understanding of their formation, detection, and control. This technical
guide focuses on N-nitroso-desmethyl-clarithromycin, a drug substance related impurity
(DSRI) of the widely used macrolide antibiotic, clarithromycin. This document provides
researchers, scientists, and drug development professionals with a comprehensive overview of
the core aspects of this impurity, including its chemical properties, formation pathways,
toxicological implications, and analytical methodologies for its control.

Chemical and Physical Properties

N-nitroso-desmethyl-clarithromycin is a nitrosated derivative of N-desmethyl-clarithromycin,
an impurity of clarithromycin. Its formation introduces a nitroso functional group, which is a
structural alert for potential mutagenicity and carcinogenicity.
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Property Value
Molecular Formula C37H66N2014
Molecular Weight 762.9 g/mol

N-[(2S,3R,4S,6R)-2-
[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-
ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-
IUPAC Name hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-
methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-
oxacyclotetradec-6-ylJoxy]-3-hydroxy-6-
methyloxan-4-yl]-N-methylnitrous amide

Formation and Control

The primary pathway for the formation of N-nitroso-desmethyl-clarithromycin involves the
reaction of the secondary amine functionality in N-desmethyl-clarithromycin with nitrosating
agents.[1][2][3]

Key Factors Influencing Formation:

o Presence of Precursors: The N-desmethyl-clarithromycin impurity is the direct precursor. Its
levels in the clarithromycin drug substance are a critical factor.

» Nitrosating Agents: Nitrite salts (e.g., sodium nitrite) are common nitrosating agents. These
can be present as impurities in raw materials, excipients, or from environmental sources.

e Reaction Conditions: The nitrosation reaction is often favored under acidic conditions and
can be accelerated by heat and moisture.[1][3]

Control Strategies:

e Raw Material Control: Rigorous testing of starting materials and excipients for the presence
of nitrites and other nitrosating agents is crucial.

» Process Optimization: Manufacturing processes should be designed to minimize the
formation of the N-desmethyl-clarithromycin impurity and to avoid conditions that favor
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nitrosation.

e pH Control: Maintaining a neutral or basic pH during relevant manufacturing steps can
significantly inhibit the formation of nitrosamines.

« Purification: Effective purification steps should be in place to remove any formed N-nitroso-
desmethyl-clarithromycin from the final drug substance.

. : Impurity in API N-Desmethyl-Clarithromycin
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Nitrosating Agents . . :
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Figure 1: Formation pathway of N-nitroso-desmethyl-clarithromycin.

Toxicological Assessment and Regulatory Limits

N-nitrosamines as a class are considered potent mutagens and probable human carcinogens.
[4] The toxicological risk of N-nitroso-desmethyl-clarithromycin is primarily extrapolated from
the data on the broader class of nitrosamines.

Mechanism of Toxicity:

The carcinogenicity of nitrosamines is generally attributed to their metabolic activation by
cytochrome P450 enzymes. This activation leads to the formation of highly reactive
electrophilic species that can alkylate DNA, forming DNA adducts. If these adducts are not
repaired, they can lead to mutations during DNA replication, which can initiate the process of
carcinogenesis.
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Figure 2: General toxicological signaling pathway of N-nitrosamines.
Regulatory Landscape and Acceptable Intake (Al) Limits:

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established stringent controls for nitrosamine impurities in
pharmaceuticals. The FDA has implemented a Carcinogenic Potency Categorization Approach
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(CPCA) to assign Acceptable Intake (Al) limits for nitrosamine drug substance-related
impurities (NDSRIS).[5]

. Carcinogenic Acceptable Intake
Impurity Parent Drug L.
Potency Category (Al) Limit

N-nitroso-desmethyl- ) )
] ] Clarithromycin 4 1500 ng/day[5][6]
clarithromycin

Analytical Methodologies

The detection and quantification of N-nitroso-desmethyl-clarithromycin at trace levels
require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) is the most commonly employed technique.[1]

General Experimental Protocol (LC-MS/MS):

This protocol outlines a general approach for the analysis of N-nitroso-desmethyl-
clarithromycin. Method development and validation are essential for its application to specific
drug substances and products.

1. Sample Preparation:

o Extraction: A suitable extraction solvent (e.g., methanol, acetonitrile) is used to dissolve the
clarithromycin drug substance or product.

 Dilution: The sample is diluted to an appropriate concentration.

« Filtration: The sample is filtered through a 0.22 um filter to remove particulate matter.
2. Chromatographic Conditions (Example):

e Column: A C18 reversed-phase column is commonly used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.

» Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common for UHPLC systems.
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Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure
reproducibility.

. Mass Spectrometric Conditions (Example):

lonization Source: Electrospray lonization (ESI) in positive mode is generally suitable for
clarithromycin and its derivatives.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-
clarithromycin would need to be determined and optimized.

Internal Standard: Use of a stable isotope-labeled internal standard is recommended for
accurate quantification.
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Figure 3: General experimental workflow for LC-MS/MS analysis.

Risk Assessment and Mitigation
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A systematic risk assessment is essential to identify and control the potential for N-nitroso-
desmethyl-clarithromycin contamination.

Step 1: Risk Identification
- Assess raw materials
- Evaluate manufacturing process
- Consider storage conditions

i A
Step 2: Risk Analysis

- Determine likelihood of formation
- Estimate potential levels

:

Step 3: Risk Evaluation
- Compare potential levels to Al limit

Below Al Ekceeds Al

Acceptable Risk

Unacceptable Risk

Step 4: Risk Control
- Implement control strategies
- Analytical testing

i

Step 5: Risk Review
- Monitor effectiveness of controls
- Re-evaluate risk periodically

Click to download full resolution via product page
Figure 4: Logical workflow for nitrosamine impurity risk assessment.

Conclusion

N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin
drug substance and products. A thorough understanding of its formation, toxicology, and
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analytical control is paramount for ensuring patient safety and regulatory compliance. By
implementing robust risk assessment strategies, optimizing manufacturing processes, and
utilizing sensitive analytical methods, pharmaceutical manufacturers can effectively control this
and other nitrosamine impurities. Continuous monitoring and a proactive approach to quality
control are essential in mitigating the risks associated with these potentially harmful
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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